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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885 Get Quote

BI-749327 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of BI-
749327.

Frequently Asked Questions (FAQs)
Q1: What is BI-749327?

A1: BI-749327 is a potent and highly selective, orally bioavailable antagonist of the Transient

Receptor Potential Canonical 6 (TRPC6) channel.[1][2][3] It displays inhibitory activity with IC50

values of 13 nM, 19 nM, and 15 nM for mouse, human, and guinea pig TRPC6, respectively.[1]

[2] BI-749327 is significantly more selective for TRPC6 over other related channels like TRPC3

and TRPC7.

Q2: What is the primary mechanism of action of BI-749327?

A2: BI-749327 functions by inhibiting the TRPC6 ion channel. This inhibition, in turn,

suppresses the activation of the Nuclear Factor of Activated T-cells (NFAT) signaling pathway.

The TRPC6-NFAT pathway is implicated in pathological conditions such as cardiac and renal

fibrosis. Recent studies also suggest that BI-749327 may disrupt the formation of the TRPC6

channel itself.
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Q3: Does BI-749327 require protection from light?

A3: While specific photostability data is not extensively published, as a general good laboratory

practice for complex organic molecules, it is advisable to protect BI-749327 solutions from

prolonged exposure to direct light. Some suppliers may ship light-sensitive compounds in

amber glass vials.

Troubleshooting Guide
Issue 1: BI-749327 powder will not dissolve.

Solution: BI-749327 has specific solubility characteristics. Ensure you are using an

appropriate solvent. For stock solutions, DMSO is commonly used. If precipitation occurs

during the preparation of aqueous solutions for in vivo experiments, gentle heating and/or

sonication can be used to aid dissolution. Always add solvents sequentially and ensure the

solution is clear before adding the next solvent.

Issue 2: Precipitation is observed in the prepared stock solution after storage.

Solution: This may be due to storage at an inappropriate temperature or exceeding the

recommended storage time. It is also possible that the concentration exceeds the solubility

limit of the solvent at the storage temperature. To avoid this, it is recommended to aliquot the

stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles. If

precipitation is observed, you may try to redissolve the compound by warming the vial to

room temperature and using sonication.

Issue 3: Inconsistent experimental results.

Solution: Inconsistent results can arise from several factors related to the stability and

handling of BI-749327.

Freshness of working solutions: For in vivo experiments, it is highly recommended to

prepare fresh working solutions daily.

Proper Storage: Ensure that both the solid compound and stock solutions are stored at the

recommended temperatures to maintain their stability.
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Accurate Dosing: Verify the concentration of your stock solution and the accuracy of your

dilutions.

Stability and Storage Conditions
Proper storage of BI-749327 is crucial for maintaining its integrity and ensuring reproducible

experimental outcomes.

Solid Form
Storage Temperature Recommended Duration

-20°C
≥ 4 years (some suppliers suggest up to 3

years)

4°C 2 years

In Solvent
Storage Temperature Recommended Duration

-80°C 1 year (some suppliers suggest up to 2 years)

-20°C 1 year

Note: To prevent degradation from repeated freeze-thaw cycles, it is strongly recommended to

aliquot stock solutions into single-use volumes.

Solubility Data
Solvent Maximum Solubility

DMSO 31.25 mg/mL (70.63 mM)

Acetonitrile Slightly soluble (0.1-1 mg/mL)

Note: Sonication is recommended to aid dissolution in DMSO.

Experimental Protocols
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Preparation of Stock Solution (Example)
To prepare a 10 mM stock solution of BI-749327 (Molecular Weight: 442.43 g/mol ), weigh

out 4.42 mg of the compound.

Add 1 mL of DMSO to the solid compound.

Vortex and/or sonicate the solution until the compound is completely dissolved.

Preparation of In Vivo Formulation (Example)
For oral gavage administration in mice, a common formulation involves a vehicle of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Start with the required volume of the BI-749327 stock solution in DMSO.

Sequentially add PEG300, mixing thoroughly after each addition.

Add Tween-80 and mix until the solution is homogeneous.

Finally, add the saline to reach the final desired volume and concentration.

If any precipitation or phase separation occurs, gentle warming and/or sonication can be

used to clarify the solution.

It is recommended to prepare this working solution fresh on the day of use.
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Caption: BI-749327 signaling pathway inhibition.
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Caption: General experimental workflow for BI-749327.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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